Cas no 903185-32-0 (3-(4-chlorophenyl)-7-2-(4-ethylpiperazin-1-yl)ethoxy-2H-chromen-2-one)

• Product Name: 3-(4-chlorophenyl)-7-2-(4-ethylpiperazin-1-yl)ethoxy-2H-chromen-2-one
• CAS No: 903185-32-0
• MF: C₂₃H₂₅ClN₂O₃
• MW: 412.909205198288
• CID: 5425879
• Update Time: 2025-11-06

3-(4-chlorophenyl)-7-2-(4-ethylpiperazin-1-yl)ethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]chromen-2-one
• 2H-1-Benzopyran-2-one, 3-(4-chlorophenyl)-7-[2-(4-ethyl-1-piperazinyl)ethoxy]-
• 3-(4-chlorophenyl)-7-2-(4-ethylpiperazin-1-yl)ethoxy-2H-chromen-2-one

• Inchi： 1S/C23H25ClN2O3/c1-2-25-9-11-26(12-10-25)13-14-28-20-8-5-18-15-21(23(27)29-22(18)16-20)17-3-6-19(24)7-4-17/h3-8,15-16H,2,9-14H2,1H3
• InChI Key： RDZIXHJUVALFHN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCCN3CCN(CC)CC3)=CC=C2C=C1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(4-chlorophenyl)-7-2-(4-ethylpiperazin-1-yl)ethoxy-2H-chromen-2-one

Comprehensive Overview of 3-(4-chlorophenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]-2H-chromen-2-one (CAS No. 903185-32-0)

3-(4-chlorophenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]-2H-chromen-2-one (CAS No. 903185-32-0) is a synthetic organic compound that belongs to the class of chromen-2-one derivatives. This compound has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. The presence of both a chlorophenyl group and an ethylpiperazine moiety in its structure makes it a versatile molecule with unique physicochemical properties.

The molecular formula of 3-(4-chlorophenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]-2H-chromen-2-one is C₂₃H₂₅ClN₂O₃, and its molecular weight is approximately 412.91 g/mol. The compound features a chromen-2-one core, which is a bicyclic structure consisting of a benzene ring fused to a pyrone ring. This core is substituted at the 3-position with a 4-chlorophenyl group and at the 7-position with an ethoxy chain bearing a 4-ethylpiperazin-1-yl group. These substitutions contribute to the compound's unique electronic and steric properties, making it an interesting subject for research.

One of the most searched questions about 3-(4-chlorophenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]-2H-chromen-2-one is its potential biological activities. Recent studies have explored its interactions with various biological targets, particularly in the context of enzyme inhibition and receptor modulation. The ethylpiperazine moiety, in particular, is known to enhance the compound's solubility and bioavailability, which are critical factors in drug development. Researchers are also investigating its potential as a fluorescent probe due to the chromen-2-one core's inherent fluorescence properties.

In the field of medicinal chemistry, 3-(4-chlorophenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]-2H-chromen-2-one has been studied for its potential role in modulating neurotransmitter systems. The piperazine group is a common pharmacophore in many central nervous system (CNS) drugs, and its inclusion in this compound has sparked interest in its possible effects on dopamine and serotonin receptors. Additionally, the chlorophenyl group may contribute to the compound's ability to interact with hydrophobic pockets in proteins, further enhancing its biological relevance.

Another area of interest for 3-(4-chlorophenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]-2H-chromen-2-one is its application in materials science. The compound's chromophore properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Its ability to absorb and emit light in the visible spectrum, combined with its synthetic versatility, positions it as a promising material for advanced technologies. Researchers are also exploring its potential in sensor development, where its fluorescence could be harnessed for detecting specific analytes.

The synthesis of 3-(4-chlorophenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]-2H-chromen-2-one typically involves multi-step organic reactions, including condensation, alkylation, and cyclization processes. The purity and yield of the final product are critical, especially for applications in pharmaceutical research and material science. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize the compound and ensure its quality.

From a commercial perspective, 3-(4-chlorophenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]-2H-chromen-2-one is available from several specialty chemical suppliers. Its price and availability can vary depending on the scale of production and the level of purity required. Researchers and industries interested in this compound often seek detailed technical data sheets (TDS) and material safety data sheets (MSDS) to ensure safe handling and compliance with regulatory standards.

In conclusion, 3-(4-chlorophenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]-2H-chromen-2-one (CAS No. 903185-32-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features, combined with its diverse applications, make it a valuable subject for ongoing research and development. As interest in this compound continues to grow, it is likely to play an increasingly important role in advancing scientific and technological innovations.